3-(4-(Trifluoromethyl)phenyl)-1,2,3-benzotriazin-4(3H)-imine
Overview
Description
3-(4-(Trifluoromethyl)phenyl)-1,2,3-benzotriazin-4(3H)-imine, also known as TFMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, biochemistry, and biotechnology. TFMPI is a benzotriazine derivative that has a trifluoromethyl group attached to the phenyl ring. The trifluoromethyl group is known to enhance the pharmacological properties of drugs, making TFMPI a promising compound for drug development.
Scientific Research Applications
Biomedical Applications
The compound has been found to have significant applications in biomedicine . Carbon-based compounds like GNF-Pf-4353 have been used in various biomedical areas due to their unique structure and properties .
Drug Delivery Systems
Graphene nanoflakes (GNFs), such as GNF-Pf-4353, have been used as drug delivery vehicles . They have been multi-functionalised with derivatives of various compounds and used to estimate the affinity for synthetic stimulants .
Biosensors
The compound has been used in the development of biosensors . A film derived from electrochemically oxidized GNF-Pf-4353 was used to estimate the affinity for synthetic stimulants using a combination of square wave voltammetry and electrochemical impedance spectroscopy .
Imaging Systems
Due to their excellent optical properties, graphene and its derivatives like GNF-Pf-4353 have been used in imaging systems .
Cancer Therapy and Diagnosis
The compound has shown promising results in several areas of science, particularly in cancer therapy and diagnosis . It has been used in the synthesis of theranostic agents, which combine chemotherapeutic and diagnostic capabilities in a single compound .
Electrochemical Sensing and Analysis
The compound has been used in the field of electrochemical sensing and analysis . The modified surface of an electrode with a selective layer of GNF-Pf-4353 leads to amplification of the electrochemical signal .
Synthetic Stimulants Detection
The compound has been used to detect synthetic stimulants in forensic samples without prior pretreatment . The analytical performance of GNF-Pf-4353 promises good perspectives for this application .
Progesterone Receptor Antagonists
The compound has been used in the design, synthesis, and evaluation of novel progesterone receptor antagonists . The developed compounds are promising lead compounds for further structural development of next-generation PR antagonists .
Mechanism of Action
Target of Action
The primary target of GNF-Pf-4353 is the PfMFR3 (PF3D7_0312500), an orphan apicomplexan transporter predicted to be a member of the major facilitator superfamily (MFS) in Plasmodium falciparum . This protein is believed to play roles in mitochondrial transport as well as drug resistance for clinically relevant antimalarials that target the mitochondria .
Mode of Action
GNF-Pf-4353 interacts with its target, PfMFR3, leading to changes in the parasite’s sensitivity to certain antimalarial compounds
Biochemical Pathways
The biochemical pathways affected by GNF-Pf-4353 are related to the mitochondrial functions of the P. falciparum parasite . The compound appears to influence the sensitivity of the parasite to other compounds that have a mitochondrial mechanism of action .
Result of Action
The action of GNF-Pf-4353 results in decreased sensitivity of the P. falciparum parasite to certain antimalarial compounds . This suggests that the compound may play a role in modulating drug resistance in the parasite.
properties
IUPAC Name |
3-[4-(trifluoromethyl)phenyl]-1,2,3-benzotriazin-4-imine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N4/c15-14(16,17)9-5-7-10(8-6-9)21-13(18)11-3-1-2-4-12(11)19-20-21/h1-8,18H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAPPSQBDFGSAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=N)N(N=N2)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24824333 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-(4-(Trifluoromethyl)phenyl)-1,2,3-benzotriazin-4(3H)-imine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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